Cas no 76435-48-8 (Benzenepropanoic acid, a-fluoro-4-methyl-b-oxo-, methyl ester)
76435-48-8 structure
Product Name:Benzenepropanoic acid, a-fluoro-4-methyl-b-oxo-, methyl ester
CAS No:76435-48-8
MF:C11H11FO3
MW:210.201647043228
CID:561308
PubChem ID:12646286
Update Time:2025-04-19
Benzenepropanoic acid, a-fluoro-4-methyl-b-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, a-fluoro-4-methyl-b-oxo-, methyl ester
- Benzenepropanoic acid, alpha-fluoro-4-methyl-beta-oxo-, methyl ester (9CI)
- methyl 2-fluoro-3-(4-methylphenyl)-3-oxopropanoate
- 76435-48-8
- DTXSID90505554
-
- Inchi: 1S/C11H11FO3/c1-7-3-5-8(6-4-7)10(13)9(12)11(14)15-2/h3-6,9H,1-2H3
- InChI Key: WTFRCVBMNVOYRT-UHFFFAOYSA-N
- SMILES: FC(C(=O)OC)C(C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 210.06922237g/mol
- Monoisotopic Mass: 210.06922237g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 43.4Ų
Benzenepropanoic acid, a-fluoro-4-methyl-b-oxo-, methyl ester Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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